Cas no 946681-91-0 (C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine)

C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine is a specialized organic compound featuring a cyclopentyl-methylamine core substituted with a 2-methyl-piperidin-1-yl moiety. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclopentyl backbone enhances conformational stability, while the piperidine ring introduces basicity and potential bioactivity. The compound is particularly useful in the development of novel pharmacophores due to its ability to modulate receptor interactions. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in medicinal chemistry, it offers a versatile scaffold for further functionalization.
C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine structure
946681-91-0 structure
Product Name:C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine
CAS No:946681-91-0
MF:C12H24N2
MW:196.332363128662
CID:1076957
PubChem ID:24711835
Update Time:2025-06-07

C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine Chemical and Physical Properties

Names and Identifiers

    • C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
    • [1-(2-methylpiperidin-1-yl)cyclopentyl]methanamine
    • AKOS000195472
    • BB 0237105
    • 946681-91-0
    • 1-[1-(2-METHYLPIPERIDIN-1-YL)CYCLOPENTYL]METHANAMINE
    • C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine
    • MDL: MFCD08688355
    • Inchi: 1S/C12H24N2/c1-11-6-2-5-9-14(11)12(10-13)7-3-4-8-12/h11H,2-10,13H2,1H3
    • InChI Key: ZVSMNJRHMJYPIX-UHFFFAOYSA-N
    • SMILES: N1(CCCCC1C)C1(CN)CCCC1

Computed Properties

  • Exact Mass: 196.193948774g/mol
  • Monoisotopic Mass: 196.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 241.4±8.0 °C at 760 mmHg
  • Flash Point: 98.2±13.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
021663-500mg
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
946681-91-0
500mg
3332.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
021663-500mg
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
946681-91-0
500mg
3332CNY 2021-05-07
TRC
M726108-5mg
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
946681-91-0
5mg
$ 50.00 2022-06-03
TRC
M726108-10mg
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
946681-91-0
10mg
$ 65.00 2022-06-03
TRC
M726108-50mg
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
946681-91-0
50mg
$ 115.00 2022-06-03
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